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Compound of Interest

Compound Name: Piperidine-1,4-dicarboxamide
CAS No.: 865076-05-7
Cat. No.: B2901976
Get Quote
. J

CAS Number: 865076-05-7 Molecular Formula: C7H13N3O:2 Physical State: Solid (Crystalline
Powder) Hazard Classification: Irritant (Skin/Eye/Respiratory)

Part 1: Emergency Response & Hazard Identification
Core Hazards (GHS Classification)

Piperidine-1,4-dicarboxamide is a functionalized piperidine derivative. Unlike its parent
compound piperidine (which is a flammable, corrosive liquid), this diamide derivative is a solid.
However, it retains significant contact hazards.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2901976#bc-rfq
https://www.benchchem.com/product/b2901976/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-piperidine-1-4-dicarboxamide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2901976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Class Category Hazard Statement Signal Word
Skin H315: Causes skin
) o Category 2 L WARNING
Corrosion/Irritation irritation.[1][2]
Serious Eye H319: Causes serious
o Category 2A o WARNING
Damage/Irritation eye irritation.[1][2][3]
STOT - Single H335: May cause
Category 3 ) o WARNING
Exposure respiratory irritation.[1]

Immediate First Aid

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[2] Do not
use mouth-to-mouth resuscitation.[2][3]

o Skin Contact: Brush off loose particles. Wash with soap and copious amounts of water for at
least 15 minutes. Remove contaminated clothing.[2][4][5]

o Eye Contact: Flush eyes with water for 15 minutes, lifting upper and lower lids. Remove
contact lenses if present and easy to do.[1][2] Seek medical attention immediately.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center.

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix defines the required PPE based on the specific operational task. Universal
Precautions apply to all zones.

Task-Based PPE Specifications
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PPE Component

Storage & Transport
(Sealed
Containers)

Weighing & Transfer
(Open Powder)

Synthesis &
Solubilization
(Liquid Phase)

Respiratory

N/A (if sealed)

N95 / P2 Respirator or

Balance Enclosure

Fume Hood (Face
Velocity > 0.5 m/s)

Hand Protection

Single Nitrile Gloves
(0.11 mm)

Double Nitrile Gloves
(Outer: 0.11 mm,

Inner: 0.06 mm)

Chemical Resistant
Gloves (Nitrile or

Neoprene > 0.11 mm)

Eye Protection

Safety Glasses with
Side Shields

Chemical Safety
Goggles (tight-fitting)

Chemical Safety
Goggles

Body Protection

Standard Lab Coat

Lab Coat + Tyvek

Sleeves (Disposable)

Lab Coat (100%

Cotton/Fire Resistant)

Footwear

Closed-toe Shoes

Closed-toe Shoes

Closed-toe Shoes

Glove Breakthrough Data (Estimated)

Based on analogous piperidine amide structures.
 Nitrile Rubber (0.11 mm): > 480 minutes (Excellent for solids).

o Latex: Not recommended due to variable permeability with organic solvents used in
synthesis.

Part 3: Operational Handling Protocols
Workflow Logic Diagram

The following diagram illustrates the safe flow of material from storage to disposal, highlighting
critical PPE checkpoints.
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Critical Control Points

Dissolve in Solvent

Storage PPE: Nitrile Gloves ‘ Weighing Station PPE: Goggles + N95 > Reaction Vessel PPE: Double Gloves > Disposal
(Dry, Ambient, Sealed) (Balance Enclosure) (Fume Hood) (Solid/Liquid Waste)

Click to download full resolution via product page

Figure 1: Operational workflow for Piperidine-1,4-dicarboxamide handling.

Step-by-Step Protocols
Protocol A: Weighing & Transfer (High Risk for Dust)

Objective: Prevent inhalation of fine particulates during mass measurement.

e Engineering Control: Operate within a ductless fume hood or a powder containment balance
enclosure.

e Preparation:
o Don double nitrile gloves and safety goggles.
o Place an antistatic weighing boat inside the enclosure.
« Execution:
o Open the container inside the enclosure.
o Use a clean spatula to transfer the solid. Do not pour from the bottle to avoid dust clouds.
o Reseal the stock container immediately after transfer.

o Decontamination: Wipe the exterior of the stock container and the balance area with a damp
paper towel (water/ethanol) before removing hands from the enclosure.

Protocol B: Solubilization & Reaction
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Objective: Mitigate splash hazards and solvent exposure.
e Setup: Ensure the chemical fume hood sash is at the working height.

e Solvent Addition: Add the solvent (e.g., Methanol, DCM) to the reaction vessel before adding
the solid if possible, or add the solid slowly to the solvent under stirring to prevent clumping
and splashing.

» Monitoring: Watch for exotherms. Piperidine derivatives can be basic; reaction with strong
acids may generate heat.

Part 4: Disposal & Decontamination
Waste Classification

o Solid Waste: Contaminated paper towels, weighing boats, and PPE must be disposed of in
Hazardous Solid Waste bins.

o Liquid Waste: Reaction mixtures should be segregated based on the solvent system (e.g.,
Halogenated vs. Non-Halogenated Organic Waste).

e Agueous Waste: If dissolved in water, check pH before disposal. Do not pour down the drain.

Spill Cleanup Procedure

 Isolate: Evacuate the immediate area (3-meter radius).
o Protect: Wear N95 respirator and double gloves.

o Contain: Cover the spill with a damp absorbent pad or paper towel to prevent dust
generation.

e Clean:
o Scoop up the damp material into a wide-mouth waste jar.
o Wipe the surface with water followed by ethanol.

o Place all cleanup materials in the hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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